Traxanox

• CAS No.: 58712-69-9
• Molecular Formula: C13H6ClN5O2
• Molecular Weight: 299.67 g/mol
• IUPAC Name: 9-chloro-7-(2H-tetrazol-5-yl)chromeno[2,3-b]pyridin-5-one
• InChI: InChI=1S/C13H6ClN5O2/c14-9-5-6(12-16-18-19-17-12)4-8-10(20)7-2-1-3-15-13(7)21-11(8)9/h1-5H,(H,16,17,18,19)
• InChI Key: MLCGWPUVZKTVLO-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)OC3=C(C2=O)C=C(C=C3Cl)C4=NNN=N4
• Synonyms: 9-chloro-5-oxo-7-(1H-tetrazol-5-yl)-5H-(1)benzopyrano(2,3-b)pyridine; traxanox; traxanox hydrochloride; Y 12,141; Y 12141; Y-12,141; Y-12141

Description

TRAXANOX is a compound with the molecular formula C13H6ClN5O2 and a molecular weight of 299.67 g/mol . It is known for its antiallergic properties and is used to inhibit the release of allergic mediators from mast cells .

Preparation Methods

TRAXANOX can be synthesized through two related methods:

Condensation Method: The condensation of 2-chloronicotinic acid with 3-chloro-4-hydroxybenzonitrile using sodium methoxide in nitrobenzene at 180°C produces 2-(2-chloro-4-cyanophenoxy)nicotinic acid.

Cyclization Method: The cyclization of 2-(2-chloro-4-cyanophenoxy)nicotinic acid with sulfuric acid at 180°C yields 9-chloro-5-oxo-5H-benzopyrano[2,3]pyridine-4-carbonitrile, which is then treated with sodium azide.

Chemical Reactions Analysis

TRAXANOX undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify its structure, leading to different derivatives.

Substitution: Substitution reactions, particularly involving halogens, can produce various substituted compounds.

Common reagents used in these reactions include sodium methoxide, sulfuric acid, and sodium azide . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

TRAXANOX has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: This compound enhances phagocytosis of yeast granules by mouse peritoneal macrophages or rat peritoneal polymorphonuclear leukocytes in vitro.

Medicine: It is clinically effective in treating nasal allergies by inhibiting the release of allergic mediators from mast cells.

Industry: This compound is used in the production of various pharmaceuticals and chemical products.

Mechanism of Action

TRAXANOX exerts its effects by selectively inhibiting the release of allergic mediators from mast cells . It enhances the phagocytic activity of leukocytes or macrophages and prevents the drug-induced suppression of this activity . The molecular targets and pathways involved include the inhibition of IgE-mediated histamine release from mast cells .

Comparison with Similar Compounds

TRAXANOX is unique compared to other similar compounds due to its potent antiallergic activity and selective inhibition of allergic mediator release. Similar compounds include:

Disodium Cromoglycate: Used for its antiallergic properties but less potent than this compound.

Theophylline: Another antiallergic agent but with a different mechanism of action.

This compound stands out due to its higher potency and specific mechanism of action in inhibiting allergic responses.